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Compound of Interest

Compound Name: N-tert-butylaniline

Cat. No.: B3060869 Get Quote

Essential Safety and Handling Guide for N-tert-
butylaniline
This document provides crucial safety protocols, operational guidelines, and disposal

procedures for handling N-tert-butylaniline in a laboratory environment. The information is

intended for professionals in research, science, and drug development to ensure safe handling

and minimize exposure risks. The following procedures are based on safety data for structural

isomers and related compounds; therefore, they should be regarded as a minimum safety

standard.

Hazard Identification and Chemical Properties
N-tert-butylaniline and its isomers are hazardous chemicals that can cause severe skin burns,

eye damage, and respiratory irritation. They are also harmful if swallowed, inhaled, or in

contact with skin.[1][2]
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Property Value Source

Chemical Formula C₁₀H₁₅N [3]

Molecular Weight 149.23 g/mol [3][4]

Appearance Liquid [4]

Boiling Point 123-124 °C / 17 mmHg [4]

Melting Point -60 °C [4]

Density 0.957 g/mL at 25 °C [4]

Flash Point 102 °C (215.6 °F) - closed cup [4]

Acute Toxicity (Oral)
LD50 Oral - Rat - 464 mg/kg

(for tert-Butylamine)
[5]

Acute Toxicity (Inhalation)
LC50 Inhalation - Rat - 4 h -

3.8 mg/l (for tert-Butylamine)
[5]

Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

[1][2] Causes severe skin

burns and eye damage.[1][5]

May cause respiratory

irritation.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to ensure personnel safety. All personnel must be

trained on the proper use and disposal of PPE.
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PPE Category Specification Rationale

Hand Protection

Wear protective gloves (e.g.,

Nitrile rubber, Butyl rubber, or

Neoprene). Gloves must be

inspected before use and

disposed of after

contamination.

Provides robust protection

against skin contact.[5]

Eye & Face Protection

Tightly fitting safety goggles

that meet NIOSH (US) or EN

166 (EU) standards. A face

shield (minimum 8 inches)

should be worn when there is

a significant risk of splashes.

Protects against severe eye

damage from splashes.[5]

Skin & Body Protection

Wear a protective lab coat,

long-sleeved clothing, and

protective boots if required. An

apron may be necessary for

larger quantities.

Protects skin from potential

splashes and contact.[6]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[6] If engineering controls

are insufficient, use a

NIOSH/MSHA-approved

respirator.[7][8]

Prevents inhalation of harmful

vapors and mists.[2][3]

Operational Plan: Safe Handling Workflow
Handling of N-tert-butylaniline must be performed in a designated and controlled area, such

as a chemical fume hood.[6]
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Setup in Fume Hood

Handle Chemical
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Caption: Workflow for the safe handling of N-tert-butylaniline.
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Procedural Steps:

Preparation: Before starting, ensure the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Personal Protective Equipment (PPE): Put on all required PPE as specified in the table

above. Inspect gloves for any signs of damage before use.[5][6]

Handling: Conduct all manipulations of N-tert-butylaniline inside a certified chemical fume

hood to avoid inhalation of vapors.[1][6] Keep containers tightly closed when not in use.[3][9]

Avoid contact with skin, eyes, and clothing.[9]

Post-Handling: After use, decontaminate all surfaces and equipment.

Waste: Segregate all waste materials as described in the disposal plan below.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of single-use

items in the designated hazardous waste container.

Hygiene: Wash hands and face thoroughly with soap and water after handling the chemical.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[2][3][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][3][5]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1][3][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Spill and Leak Response
In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.
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Caption: Emergency workflow for N-tert-butylaniline spills.
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Procedural Steps:

Control and Evacuate: Remove all sources of ignition.[5] Evacuate personnel to a safe area,

preferably upwind.[10]

Personal Protection: Wear the appropriate PPE, including respiratory protection, before

entering the spill area.[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[5]

Clean-up: Absorb the spill with an inert, non-combustible material such as dry sand or earth.

[9]

Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[5][9]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate safety personnel.

Storage and Disposal Plan
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong acids.[5][9]

Keep containers tightly closed and sealed. Containers that have been opened must be

carefully resealed and kept upright to prevent leakage.[3][5]

Store in an area designated for corrosive or combustible liquids, away from heat, sparks, and

open flames.[4][5][11]

Disposal
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All waste, including contaminated materials and disposable PPE, is considered hazardous and

must be disposed of accordingly.

Generate Waste

Liquid Waste Solid Waste (PPE, etc.)

Collect in Labeled, 
Sealed Container

Collect in Labeled, 
Sealed Container

Store in Designated
Hazardous Waste Area

Dispose via Licensed
Waste Disposal Company

End of Lifecycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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